4-(2-Benzyloxyphenyl)-3-fluorobenzoic acid, 95%

• IUPAC Name: 3-fluoro-4-(2-phenylmethoxyphenyl)benzoic acid
• InChI: InChI=1S/C20H15FO3/c21-18-12-15(20(22)23)10-11-16(18)17-8-4-5-9-19(17)24-13-14-6-2-1-3-7-14/h1-12H,13H2,(H,22,23)
• InChI Key: RBQOZDAPLWZHMB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)COC2=CC=CC=C2C3=C(C=C(C=C3)C(=O)O)F
• Molecular Formula: C20H15FO3
• DSSTOX Substance ID: DTXSID10692192
• Molecular Weight: 322.3 g/mol
• CAS RN: 1262006-75-6

Description

4-(2-Benzyloxyphenyl)-3-fluorobenzoic acid (also known as 2-benzyloxy-3-fluorobenzoic acid or 3-fluoro-2-benzyloxybenzoic acid) is a synthetic aromatic compound used in the synthesis of other compounds, as well as in research applications. It is a white, crystalline solid with a melting point of 115-116 °C and a boiling point of 288-289 °C. This compound is a substituted benzoic acid, with a benzyloxy group attached to the para position of the phenyl ring.

Mechanism of Action

The mechanism of action of 4-(2-Benzyloxyphenyl)-3-fluorobenzoic acid is not fully understood. However, it is known that the compound acts as an inhibitor of certain enzymes, such as cyclooxygenase-2 (COX-2) and cyclooxygenase-3 (COX-3). It is also known to act as an inhibitor of certain types of protein kinases, such as protein kinase C (PKC).
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-(2-Benzyloxyphenyl)-3-fluorobenzoic acid are not fully understood. However, it is known that the compound acts as an inhibitor of certain enzymes, such as cyclooxygenase-2 (COX-2) and cyclooxygenase-3 (COX-3). It is also known to act as an inhibitor of certain types of protein kinases, such as protein kinase C (PKC). Additionally, it has been shown to have anti-inflammatory and analgesic effects in animal models.

Advantages and Limitations for Lab Experiments

The advantages of using 4-(2-Benzyloxyphenyl)-3-fluorobenzoic acid in lab experiments include its high purity (95%), its relatively low cost, and its availability. Additionally, the compound is relatively stable and does not degrade easily.
The limitations of using 4-(2-Benzyloxyphenyl)-3-fluorobenzoic acid in lab experiments include its relatively low solubility in water, its potential to cause skin and eye irritation, and its potential to cause respiratory irritation. Additionally, the compound is toxic and should be handled with caution.

Future Directions

For research involving 4-(2-Benzyloxyphenyl)-3-fluorobenzoic acid include further research into its mechanism of action, its biochemical and physiological effects, and its potential therapeutic applications. Additionally, further research into its potential toxicity and its potential interactions with other compounds is also warranted. Finally, further research into its potential uses in the synthesis of other compounds is also needed.

Synthesis Methods

The synthesis of 4-(2-Benzyloxyphenyl)-3-fluorobenzoic acid is accomplished by the reaction of 4-fluorobenzaldehyde and 2-benzyloxybenzyl alcohol. This reaction is carried out in the presence of potassium carbonate as a base and a catalyst. The reaction yields a 95% yield of 4-(2-Benzyloxyphenyl)-3-fluorobenzoic acid.

Scientific Research Applications

4-(2-Benzyloxyphenyl)-3-fluorobenzoic acid has been used in various scientific applications, such as in the synthesis of various compounds, as a reagent for the synthesis of other compounds, and in the research of various biochemical and physiological processes. It has been used in the synthesis of compounds such as 4-(2-benzyloxy-3-fluorophenyl)-1-methyl-1H-indole and 4-(2-benzyloxy-3-fluorophenyl)-2-methyl-1H-indole, both of which are used in the research of various biochemical and physiological processes. It has also been used in the synthesis of 3-fluoro-2-benzyloxybenzaldehyde, which is used in the research of various biochemical and physiological processes.